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Compound of Interest

Compound Name: PF-06380101

Cat. No.: B609976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

PF-06380101 is a potent synthetic analogue of the natural antimitotic agent dolastatin 10.[1][2]

As a member of the auristatin family of peptide toxins, it exerts its cytotoxic effects by inhibiting

tubulin polymerization, a critical process for cell division.[3][4] This guide provides a

comparative analysis of the potency of PF-06380101 against other microtubule-destabilizing

agents, supported by experimental data and detailed methodologies.

Potency Comparison of Microtubule Inhibitors
The inhibitory concentration 50 (IC50) and growth inhibition 50 (GI50) values are key metrics

for assessing the potency of a compound. The following table summarizes the available data

for PF-06380101 and other well-characterized microtubule inhibitors. Lower values indicate

higher potency.
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Compound
Class

Compound Target/Assay IC50 / GI50 Cell Line(s)

Auristatin

Analogue
PF-06380101

Cell Proliferation

(GI50)
0.26 nM

BT-474 (Human

breast

carcinoma)

Cell Proliferation

(GI50)
0.19 nM

MDA-MB-361

(Human breast

carcinoma)

Cell Proliferation

(GI50)
0.31 nM

NCI-N87 (Human

gastric

carcinoma)

Auristatin

Monomethyl

Auristatin E

(MMAE)

Tubulin

Polymerization

(IC50)

~2-4 nM Cell-free

Cell Proliferation

(IC50)
0.97 - 1.16 nM

BxPC-3, PSN-1,

Capan-1, Panc-1

(Human

pancreatic

cancer)[5]

Monomethyl

Auristatin F

(MMAF)

Tubulin

Polymerization

(IC50)

Potent inhibitor Cell-free[3][6]

Cell Proliferation

(IC50)
105 - 257 nM

Karpas 299,

H3396, 786-O,

Caki-1[7]

Dolastatin Dolastatin 10

Tubulin

Polymerization

(IC50)

1.2 µM
Purified tubulin[1]

[8]

Cell Proliferation

(IC50)
0.5 nM

L1210 (Murine

leukemia)[1][8]

Vinca Alkaloid Vinblastine Tubulin

Polymerization

1.5 µM Purified tubulin[1]

[8]
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(IC50)

Tubulin

Polymerization

(IC50)

0.54 µM
Purified tubulin[9]

[10]

Vinorelbine

Tubulin

Polymerization

(IC50)

0.80 µM
Purified tubulin[9]

[10]

Vinflunine

Tubulin

Polymerization

(IC50)

1.2 µM
Purified tubulin[9]

[10]

Note: Direct IC50 values for PF-06380101 on tubulin polymerization are not publicly available.

However, its low nanomolar GI50 values in cancer cell lines strongly suggest potent inhibition

of its primary target.

Mechanism of Action: Disruption of Microtubule
Dynamics
PF-06380101, like other auristatins and vinca alkaloids, targets the tubulin protein, the

fundamental building block of microtubules. By binding to tubulin dimers, these agents prevent

their polymerization into microtubules. This disruption of microtubule dynamics has profound

consequences for the cell, particularly during mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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